Cas no 89736-72-1 (2,5-Pyrrolidinedione, 1-(1-methylheptyl)-)

• Product Name: 2,5-Pyrrolidinedione, 1-(1-methylheptyl)-
• CAS No: 89736-72-1
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 590702
• PubChem ID: 13273702
• Update Time: 2025-04-19

2,5-Pyrrolidinedione, 1-(1-methylheptyl)- Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedione, 1-(1-methylheptyl)-
• 1-octan-2-ylpyrrolidine-2,5-dione
• DTXSID60533905
• 89736-72-1
• 1-(OCTAN-2-YL)PYRROLIDINE-2,5-DIONE

• Inchi： 1S/C12H21NO2/c1-3-4-5-6-7-10(2)13-11(14)8-9-12(13)15/h10H,3-9H2,1-2H3
• InChI Key： QMLBSNFYADLDCX-UHFFFAOYSA-N
• SMILES： O=C1CCC(N1C(C)CCCCCC)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.4Ų